![molecular formula C9H9N3OS2 B2524247 N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide CAS No. 349537-84-4](/img/structure/B2524247.png)
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide
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Description
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C9H9N3OS2 and its molecular weight is 239.31. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
A significant body of research has been dedicated to exploring the anticancer potential of derivatives related to N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide. For instance, derivatives synthesized for anticancer evaluation showed promising selectivity and induced apoptosis in cancer cells, albeit not as effectively as cisplatin. These compounds were specifically investigated for their anticancer activities against lung adenocarcinoma cells, with certain derivatives demonstrating high selectivity and effectiveness in inducing apoptosis among cancer cells (Evren et al., 2019; Acar Çevik et al., 2020). These findings underline the potential therapeutic applications of these compounds in cancer treatment.
Antimicrobial and Anti-inflammatory Activities
Thiadiazole derivatives have also been synthesized and evaluated for their antimicrobial properties, showing effectiveness against a range of bacterial and fungal pathogens. This includes research on new thiadiazole analogs with potential antimicrobial and anti-inflammatory activities, highlighting the versatility of these compounds in addressing various health challenges (Krishnaraj & Muthusubramanian, 2014). Such studies pave the way for developing new therapeutic agents capable of combating microbial infections and reducing inflammation.
Synthesis and Evaluation of Novel Compounds
Research has not only focused on the biological activities of these compounds but also on their synthesis, including novel methods for creating derivatives with enhanced properties. For example, the synthesis of biologically important N-heteroaryl-2-(heteroarylthio)acetamides showcases innovative approaches to developing compounds with potential application in the inhibition of HIV 1 replications, indicating the broad scope of research and development in this field (Mehta et al., 2019).
Properties
IUPAC Name |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3OS2/c1-6-11-12-9(15-6)10-8(13)5-7-3-2-4-14-7/h2-4H,5H2,1H3,(H,10,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHOSDVZDSQSRMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.